Cas no 5260-37-7 (3-Ethyl-2-methylbenzoxazolium iodide)

3-Ethyl-2-methylbenzoxazolium iodide is a quaternary benzoxazolium salt commonly employed as a key intermediate in organic synthesis and dye chemistry. Its structural features, including the benzoxazolium core and ethyl-methyl substitution, enhance its reactivity in cyclization and condensation reactions. The iodide counterion improves solubility in polar solvents, facilitating its use in photochemical and fluorescence applications. This compound is particularly valued for its role in synthesizing cyanine dyes, where it contributes to tunable absorption and emission properties. Its stability under controlled conditions and consistent purity make it a reliable choice for research and industrial applications requiring precise molecular modifications.
3-Ethyl-2-methylbenzoxazolium iodide structure
5260-37-7 structure
Product Name:3-Ethyl-2-methylbenzoxazolium iodide
CAS No:5260-37-7
MF:C10H12INO
MW:289.112854957581
MDL:MFCD00044141
CID:85253
PubChem ID:87569729
Update Time:2025-05-27

3-Ethyl-2-methylbenzoxazolium iodide Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2-methylbenzoxazolium iodide
    • 3-ethyl-2-methyl-1,3-benzoxazol-3-ium,iodide
    • 2-methyl benzoxazolium ethiodide
    • 2-Methyl-3-ethylbenzoxazolium iodide
    • 3-ETHYL-2-METHYL-BENZOOXAZOL-3-IUM,IODIDE
    • 3-ethyl-2-methyl-benzooxazolium,iodide
    • BENZOXAZOLIUM,3-ETHYL-2-METHYL-,IODIDE
    • EINECS 226-068-3
    • 3-ethyl-2-methylbenzo[d]oxazol-3-ium iodide
    • BENZOXAZOLIUM, 3-ETHYL-2-METHYL-, IODIDE
    • Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1)
    • UZWYLWSUBQEUMC-UHFFFAOYSA-M
    • ethyl-2-methyl-benzoxazolium iodide
    • FCH1321614
    • E0477
    • 3-ethyl-2-methyl-1,3
    • NS00044156
    • FT-0635590
    • LCZC1634
    • DTXSID60884141
    • 3-Ethyl-2-methylbenzoxazolium iodide, technical grade
    • CS-0322979
    • 3-Ethyl-2-methyl-3H-benzo[d]oxazol-1-ium iodide
    • D90528
    • MFCD00044141
    • 3-ethyl-2-methyl-1,3-benzoxazol-3-ium;iodide
    • 5260-37-7
    • 3-ethyl-2-methyl-1,3-benzoxazol-3-ium iodide
    • AKOS015889341
    • 3-ethyl-2-methylbenzo[d]oxazol-3-iumiodide
    • AS-65824
    • SCHEMBL1776694
    • DTXCID501023608
    • DB-052147
    • 3-Ethyl-2-methylbenzoxazolium iodide
    • MDL： MFCD00044141
    • Inchi： 1S/C10H12NO.HI/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;/h4-7H,3H2,1-2H3;1H/q+1;/p-1
    • InChI Key： UZWYLWSUBQEUMC-UHFFFAOYSA-M
    • SMILES： [I-].O1C2C=CC=CC=2[N+](=C1C)CC

Computed Properties

  • Exact Mass: 288.99600
  • Monoisotopic Mass: 288.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.5808 (estimate)
  • Melting Point: 197 °C (dec.)(lit.)
  • PSA: 17.02000
  • LogP: -0.94740
  • Sensitiveness: Light Sensitive & Hygroscopic
  • Solubility: Not determined

3-Ethyl-2-methylbenzoxazolium iodide Security Information

3-Ethyl-2-methylbenzoxazolium iodide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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